Cas no 899958-00-0 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide
• CAS No: 899958-00-0
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5490139
• PubChem ID: 18583863
• Update Time: 2025-07-08

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024678610
• F2763-0210
• N'-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N-(2-phenylethyl)oxamide
• 899958-00-0
• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-phenethyloxalamide
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C19H26N2O4/c22-17(20-12-9-15-7-3-1-4-8-15)18(23)21-13-16-14-24-19(25-16)10-5-2-6-11-19/h1,3-4,7-8,16H,2,5-6,9-14H2,(H,20,22)(H,21,23)
• InChI Key： SAKXRPBWAPMWSX-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(NCCC2C=CC=CC=2)=O)=O)COC21CCCCC2

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.7Ų

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide

N-({1,4-Dioxaspiro[4.5]decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 899958-00-0, known as N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a spirocyclic dioxane ring system and a phenylethyl group, making it a versatile building block for various applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its exploration in drug discovery and material engineering.

One of the most promising applications of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide lies in its potential as a bioactive agent. Studies have demonstrated that this compound exhibits remarkable selectivity towards certain biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). This selectivity is attributed to its spirocyclic framework, which provides a rigid and planar surface for molecular interactions.

In addition to its biological relevance, this compound has also been explored for its role in polymer chemistry. The ethanediamide moiety within its structure allows for facile incorporation into polyamide networks, resulting in materials with enhanced mechanical properties and thermal stability. Researchers have recently reported the successful synthesis of high-performance polymers incorporating this compound, which show potential for use in aerospace and automotive industries.

The synthesis of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide involves a multi-step process that begins with the preparation of the spirocyclic dioxane core. This is followed by functionalization with an ethanediamide group and subsequent coupling with a phenylethyl fragment. The entire process requires meticulous control over reaction conditions to ensure the formation of the desired product with high fidelity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the compound's molecular structure and purity, providing a solid foundation for further research and development.

Looking ahead, the future of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide appears bright, with ongoing studies exploring its potential in drug delivery systems and nanotechnology. Its unique combination of structural rigidity and functional versatility makes it an invaluable tool for scientists across multiple disciplines.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(2-phenylethyl)ethanediamide stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial sectors.